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Compound of Interest

Compound Name:
Morpholine, 4-

(cyclobutylidenemethyl)-

Cat. No.: B13828640

Get Quote

CAS Number: 183137-36-2 Chemical Class: Enamine (Tertiary Amine / Cyclic Alkene) Primary

Hazard: Hydrolytic Instability (Moisture Sensitive), Corrosivity, Flammability.

Part 1: Executive Safety Directive
CRITICAL WARNING: This compound is an enamine. It is chemically unstable in the presence

of aqueous acids.

DO NOT dispose of this chemical in "Aqueous Acidic" waste streams.

DO NOT mix with oxidizers or strong acids.

DO segregate as "Basic Organic Waste" or "Non-Halogenated Organic Solvent."

Immediate Action Plan:

Isolate: Keep container tightly sealed under inert gas (Nitrogen/Argon) if possible until

disposal.

Segregate: Place in a dedicated waste container for organic amines/bases.
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Label: Mark clearly as “Water Reactive – Enamine – Flammable.”

Part 2: Chemical Profile & Hazard Logic
To safely handle this compound, one must understand its reactivity.[1] As an enamine,

Morpholine, 4-(cyclobutylidenemethyl)- is synthesized by the condensation of morpholine

and a cyclobutyl carbonyl compound.

The Hydrolysis Hazard: In the presence of water (especially acidic water), the molecule

reverses its synthesis, decomposing into its parent constituents. This reaction is exothermic

and releases toxic vapors.

Decomposition Product 1:Morpholine (Corrosive, Toxic, Flash Point 38°C).

Decomposition Product 2:Cyclobutanecarbaldehyde (Flammable, Irritant).
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Figure 1: Hydrolytic decomposition pathway of the enamine in acidic waste streams.

Part 3: Disposal Procedures (Step-by-Step)
Step 1: Waste Characterization
Before disposal, classify the material based on RCRA (Resource Conservation and Recovery

Act) guidelines.
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Property Classification Waste Code (US EPA)

Ignitability
Flash point likely <60°C

(Based on Morpholine)
D001

Corrosivity
Amine functionality (pH > 12.5

possible)
D002

Reactivity Water-reactive (Hydrolysis) D003 (Potential)

Toxicity Organic Amine Not specifically P/U listed

Step 2: Packaging & Segregation
Objective: Prevent accidental hydrolysis and contain vapors.[2]

Primary Container: Use the original glass or chemically resistant HDPE container. Ensure

the cap has a Teflon (PTFE) liner.

Solvent Compatibility: If the material is in solution, ensure the solvent is compatible with

incineration (e.g., Ethanol, Methanol, Toluene). Avoid chlorinated solvents unless the waste

stream is specifically designated for halogenated waste.

Bulking:

ACCEPTABLE: Mixing with other basic organic solvents (Triethylamine, Pyridine).

PROHIBITED: Mixing with aqueous waste, acids (HCl, H2SO4), or oxidizers (Peroxides,

Nitric Acid).

Step 3: Final Disposal Path
The only recommended disposal method for this compound is High-Temperature Incineration.

Decision Workflow:
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Waste: Morpholine, 4-(cyclobutylidenemethyl)-

Is it Pure or in Solution?
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Figure 2: Logical decision tree for determining the correct waste stream.

Part 4: Spill Response & Safety
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PPE Requirements:

Eyes: Chemical splash goggles + Face shield (Amine vapors are lacrimators).

Skin: Nitrile gloves (Double gloving recommended) + Lab coat.

Respiratory: Organic Vapor cartridge respirator if working outside a fume hood.

Spill Cleanup Protocol:

Evacuate & Ventilate: Remove ignition sources.

Do NOT use Water: Water will accelerate hydrolysis and release fumes.

Absorb: Use dry vermiculite, sand, or clay-based absorbent.

Neutralize (Optional but Risky): Only if trained, a spill can be treated with weak acid (Citric)

in a controlled environment to quench the enamine, but this generates heat. Direct

absorption is safer.

Collect: Scoop into a sealable container and label as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

